Cas no 1249344-94-2 (2-methyl-6-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-methyl-6-(pyrrolidin-3-yloxy)pyridine
• CAS No: 1249344-94-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6360181
• PubChem ID: 62348371
• Update Time: 2025-06-08

2-methyl-6-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 2-methyl-6-(3-pyrrolidinyloxy)-
• AKOS011633429
• 1249344-94-2
• SCHEMBL24375542
• EN300-1858090

• Inchi： 1S/C10H14N2O/c1-8-3-2-4-10(12-8)13-9-5-6-11-7-9/h2-4,9,11H,5-7H2,1H3
• InChI Key： OHQGBXHYZHQBKH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2CCNC2)=CC=C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 275.0±40.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Additional information on 2-methyl-6-(pyrrolidin-3-yloxy)pyridine

Recent Advances in the Study of 2-methyl-6-(pyrrolidin-3-yloxy)pyridine (CAS: 1249344-94-2) and Its Applications in Chemical Biology and Medicine

The compound 2-methyl-6-(pyrrolidin-3-yloxy)pyridine (CAS: 1249344-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrrolidin-3-yloxy and pyridine moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its relevance in targeting various biological pathways, making it a promising candidate for further research and development.

One of the primary areas of interest is the compound's application in central nervous system (CNS) disorders. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-methyl-6-(pyrrolidin-3-yloxy)pyridine exhibit high affinity for specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding efficacy, suggesting its potential as a scaffold for designing novel neuroprotective agents.

In addition to its CNS applications, recent investigations have explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-methyl-6-(pyrrolidin-3-yloxy)pyridine derivatives exhibit inhibitory activity against certain kinase enzymes implicated in cancer cell proliferation. The researchers synthesized a series of analogs and evaluated their efficacy in cell-based assays, identifying several candidates with promising anti-proliferative effects. These findings underscore the compound's versatility and its potential as a starting point for developing targeted cancer therapies.

The synthetic pathways for 2-methyl-6-(pyrrolidin-3-yloxy)pyridine have also been optimized in recent years, as detailed in a 2023 publication in Organic Process Research & Development. The study introduced a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This advancement is particularly significant for industrial-scale production, facilitating the compound's broader application in drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies have shown variable bioavailability, prompting ongoing research into formulation strategies to enhance its delivery and efficacy. Future directions include structure-activity relationship (SAR) studies to refine the compound's biological activity and minimize off-target effects.

In conclusion, 2-methyl-6-(pyrrolidin-3-yloxy)pyridine (CAS: 1249344-94-2) represents a compelling area of research in chemical biology and medicine. Its diverse applications, from CNS disorders to oncology, coupled with recent advancements in synthesis and characterization, position it as a valuable tool for drug discovery. Continued exploration of its therapeutic potential and optimization of its properties will be critical in translating these findings into clinical applications.